Cas no 1569-11-5 (7-Methyl-1,8-naphthyridin-2-ol)

7-Methyl-1,8-naphthyridin-2-ol is a heterocyclic organic compound featuring a naphthyridine core substituted with a methyl group at the 7-position and a hydroxyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid aromatic framework enhances binding affinity in molecular interactions, while the hydroxyl group offers reactivity for further functionalization. The compound exhibits potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its well-defined chemical properties ensure consistent performance in research and industrial applications, supporting advancements in medicinal chemistry and material science.
7-Methyl-1,8-naphthyridin-2-ol structure
1569-11-5 structure
Product Name:7-Methyl-1,8-naphthyridin-2-ol
CAS No:1569-11-5
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD14705077
CID:1106893
PubChem ID:5373675
Update Time:2025-10-15

7-Methyl-1,8-naphthyridin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-1,8-Naphthyridin-2(1H)-one
    • 2-HYDROXY-7-METHYL-1,8-NAPHTHYRIDINE
    • 7-methyl-1H-1,8-naphthyridin-2-one
    • DB-342001
    • SCHEMBL4136622
    • MFCD14705077
    • AKOS006335924
    • 7-methyl-8H-1,8-naphthyridin-2-one
    • 1569-11-5
    • A921867
    • CS-0216303
    • SCHEMBL9849437
    • DTXSID60418723
    • 7-Methyl[1,8]naphthyridin-2-ol #
    • EN300-392817
    • 7-Methyl-1,8-naphthyridin-2-ol
    • AT15928
    • Z3300506109
    • MDL: MFCD14705077
    • Inchi: 1S/C9H8N2O/c1-6-2-3-7-4-5-8(12)11-9(7)10-6/h2-5H,1H3,(H,10,11,12)
    • InChI Key: UVBBXHDRJXIQCH-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2=CC=C(C)N=C2N1

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42Ų

7-Methyl-1,8-naphthyridin-2-ol Pricemore >>

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